Cas no 5534-08-7 (Beclomethasone 21-Acetate 17-Propionate)

• Product Name: Beclomethasone 21-Acetate 17-Propionate
• CAS No: 5534-08-7
• MF: C₂₇H₃₅ClO₇
• MW: 507.015608072281
• CID: 382599
• PubChem ID: 11179692
• Update Time: 2025-04-19

Beclomethasone 21-Acetate 17-Propionate Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-chloro-11-hydroxy-16-methyl-17-(1-oxopropoxy)-, (11b,16b)- (9CI)
• Beclomethasone 21-Acetate 17-Propionate
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-9-chloro-11-hydroxy-16-methyl-17-(1-oxopropoxy)-, (11beta,16beta)-
• Beclomethasone dipropionate impurity B
• BECLOMETHASONE DIPROPIONATE IMPURITY B [EP IMPURITY]
• Pregna-1,4-diene-3,20-dione, 9-chloro-11beta,17,21-trihydroxy-16beta-methyl-, 21-acetate 17-propionate
• 079D7HW2CR
• Q27236285
• UNII-079D7HW2CR
• PREGNA-1,4-DIENE-3,20-DIONE, 21-(ACETYLOXY)-9-CHLORO-11-HYDROXY-16-METHYL-17-(1-OXOPROPOXY)-, (11.BETA.,16.BETA.)-
• [(8S,9R,10S,11S,13S,14S,16S,17R)-17-(2-acetyloxyacetyl)-9-chloro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate
• Beclometasone Dipropionate Imp. B (EP); 21-(Acetyloxy)-9-chloro-11beta-hydroxy-16beta-methyl-3,20-dioxopregna-1,4-dien-17-yl Propanoate; Beclometasone 21-Acetate 17-Propionate; Beclometasone Dipropionate Impurity B
• 21-(ACETYLOXY)-9-CHLORO-11.BETA.-HYDROXY-16.BETA.-METHYL-3,20-DIOXOPREGNA-1,4-DIEN-17-YL PROPANOATE
• 5534-08-7
• 21-(Acetyloxy)-9-chloro-11beta-hydroxy-16beta-methyl-3,20-dioxopregna-1,4-dien-17-yl Propanoate (Beclometasone 21-Acetate 17-Propionate)
• PREGNA-1,4-DIENE-3,20-DIONE, 9-CHLORO-11.BETA.,17,21-TRIHYDROXY-16.BETA.-METHYL-, 21-ACETATE 17-PROPIONATE
• SCHEMBL13524223
• Beclometasone Dipropionate Imp. B (EP)
• 9-Chloro-11beta,17,21-trihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 21-Acetate 17-Propionate

• Inchi： 1S/C27H35ClO7/c1-6-23(33)35-27(22(32)14-34-16(3)29)15(2)11-20-19-8-7-17-12-18(30)9-10-24(17,4)26(19,28)21(31)13-25(20,27)5/h9-10,12,15,19-21,31H,6-8,11,13-14H2,1-5H3/t15-,19-,20-,21-,24-,25-,26-,27-/m0/s1
• InChI Key： DUDHWBQNKRZOEW-JLWJLQCMSA-N
• SMILES： Cl[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)[C@](C(COC(C)=O)=O)([C@@]1(C)C[C@@H]2O)OC(CC)=O)=O)C

Computed Properties

• Exact Mass: 506.20700
• Monoisotopic Mass: 379.155036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49
• XLogP3: 2.6

Experimental Properties

• Melting Point: 213-215oC
• Boiling Point: NA
• Flash Point: 206.5°C
• Solubility: Chlorofrom (Slightly), Dioxane (Slightly), Methanol (Slightly)
• PSA: 106.97000
• LogP: 3.69670

Beclomethasone 21-Acetate 17-Propionate Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere